Cas no 1805194-56-2 (Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate)

• Product Name: Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate
• CAS No: 1805194-56-2
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4885360
• Update Time: 2025-10-13

Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate

• Inchi： 1S/C10H11F3N2O2/c1-17-7(16)2-6-8(9(11)12)5(3-14)4-15-10(6)13/h4,9H,2-3,14H2,1H3
• InChI Key： AUJZYCAHLKPBFT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CC(=O)OC)F)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate

Recent Advances in the Study of Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate (CAS: 1805194-56-2)

Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate (CAS: 1805194-56-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structural features, including the difluoromethyl and fluoropyridine moieties, contribute to its reactivity and biological relevance. A recent study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of potent kinase inhibitors. The researchers employed a multi-step synthetic route to derivatize the compound, yielding analogs with enhanced selectivity and efficacy against specific kinase targets. These findings underscore the versatility of Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate in drug discovery.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential in targeting neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience explored its incorporation into small molecules designed to modulate glutamate receptors. The results indicated that derivatives of this compound exhibited promising neuroprotective effects in vitro, suggesting its potential as a scaffold for developing therapeutics for conditions such as Alzheimer's disease and Parkinson's disease.

Further research has delved into the compound's pharmacokinetic properties. A recent preclinical study evaluated its metabolic stability and bioavailability, revealing favorable characteristics for oral administration. These findings are critical for advancing the compound into later stages of drug development. Moreover, computational modeling studies have provided insights into its binding interactions with biological targets, facilitating the rational design of more potent derivatives.

Despite these advancements, challenges remain in optimizing the compound's synthetic accessibility and minimizing potential off-target effects. Future research directions may include exploring greener synthetic methodologies and conducting in-depth toxicological assessments. Collaborative efforts between academic and industrial researchers will be essential to fully realize the therapeutic potential of Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate and its derivatives.

In conclusion, Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetate (CAS: 1805194-56-2) represents a promising scaffold in medicinal chemistry, with applications ranging from kinase inhibitors to neuroprotective agents. Continued research efforts are expected to yield further insights into its mechanisms of action and therapeutic utility, paving the way for innovative treatments in various disease areas.